N-benzyl-N-(2-phenylethyl)-1-(3-phenylpropyl)-4-piperidinecarboxamide oxalate
Overview
Description
N-benzyl-N-(2-phenylethyl)-1-(3-phenylpropyl)-4-piperidinecarboxamide oxalate is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of piperidinecarboxamide derivatives, which have been found to have potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-benzyl-N-(2-phenylethyl)-1-(3-phenylpropyl)-4-piperidinecarboxamide oxalate is not fully understood. However, it is believed to act as an antagonist of the N-methyl-D-aspartate (NMDA) receptor. This receptor plays a key role in the transmission of pain signals in the central nervous system. By blocking this receptor, this compound may be able to reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have both biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been found to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-(2-phenylethyl)-1-(3-phenylpropyl)-4-piperidinecarboxamide oxalate in lab experiments is its potential therapeutic applications. This compound may be useful in developing new treatments for diseases such as cancer and neurodegenerative disorders. However, one limitation of using this compound is its unknown toxicity profile. Further studies are needed to determine the safety and efficacy of this compound.
Future Directions
There are several future directions for research on N-benzyl-N-(2-phenylethyl)-1-(3-phenylpropyl)-4-piperidinecarboxamide oxalate. One area of research is the development of new therapeutic applications for this compound. Another area of research is the elucidation of its mechanism of action and the identification of its molecular targets. Additionally, further studies are needed to determine the toxicity profile and pharmacokinetics of this compound. Finally, the synthesis of analogs of this compound may lead to the discovery of new compounds with improved therapeutic properties.
Scientific Research Applications
N-benzyl-N-(2-phenylethyl)-1-(3-phenylpropyl)-4-piperidinecarboxamide oxalate has been synthesized for scientific research purposes. This compound has been found to have potential therapeutic applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as an analgesic and anesthetic agent.
properties
IUPAC Name |
N-benzyl-N-(2-phenylethyl)-1-(3-phenylpropyl)piperidine-4-carboxamide;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H36N2O.C2H2O4/c33-30(29-19-22-31(23-20-29)21-10-17-26-11-4-1-5-12-26)32(25-28-15-8-3-9-16-28)24-18-27-13-6-2-7-14-27;3-1(4)2(5)6/h1-9,11-16,29H,10,17-25H2;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGCHUBLWRIHHNR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N(CCC2=CC=CC=C2)CC3=CC=CC=C3)CCCC4=CC=CC=C4.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H38N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.